Cas no 23385-54-8 (Phenol,5-methyl-2-(methylthio)-)

• Product Name: Phenol,5-methyl-2-(methylthio)-
• CAS No: 23385-54-8
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 261526
• PubChem ID: 31892
• Update Time: 2025-04-19

Phenol,5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-methyl-2-(methylthio)-
• 5-methyl-2-methylsulfanylphenol
• starbld0043258
• 5-METHYL-2-(METHYLTHIO)PHENOL
• 23385-54-8
• AKOS005605415
• MB02032
• m-CRESOL, 6-(METHYLTHIO)-
• 1-06-00-00433 (Beilstein Handbook Reference)
• BRN 3046512
• SCHEMBL11663696
• 5-methyl-2-(methylsulfanyl)phenol
• 6-(Methylthio)-m-cresol
• USAF MA-18
• DTXSID40177947

• Inchi： 1S/C8H10OS/c1-6-3-4-8(10-2)7(9)5-6/h3-5,9H,1-2H3
• InChI Key： ICXVIPDBYKKWPO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5

Experimental Properties

• Density: 1.15
• Boiling Point: 233.1°Cat760mmHg
• Flash Point: 114°C
• Refractive Index: 1.597
• PSA: 20.23